Cas no 2138393-39-0 ({2-[1-(2-Methoxyethyl)cyclohexyl]ethyl}(pentan-3-yl)amine)

• Product Name: {2-[1-(2-Methoxyethyl)cyclohexyl]ethyl}(pentan-3-yl)amine
• CAS No: 2138393-39-0
• MF: C₁₆H₃₃NO
• MW: 255.439325094223
• CID: 5990212
• PubChem ID: 165489649
• Update Time: 2025-10-29

{2-[1-(2-Methoxyethyl)cyclohexyl]ethyl}(pentan-3-yl)amine Chemical and Physical Properties

Names and Identifiers

• {2-[1-(2-methoxyethyl)cyclohexyl]ethyl}(pentan-3-yl)amine
• 2138393-39-0
• EN300-800611
• {2-[1-(2-Methoxyethyl)cyclohexyl]ethyl}(pentan-3-yl)amine

• Inchi： 1S/C16H33NO/c1-4-15(5-2)17-13-11-16(12-14-18-3)9-7-6-8-10-16/h15,17H,4-14H2,1-3H3
• InChI Key： HLDDUIADLSLNFV-UHFFFAOYSA-N
• SMILES： O(C)CCC1(CCNC(CC)CC)CCCCC1

Computed Properties

• Exact Mass: 255.256214676g/mol
• Monoisotopic Mass: 255.256214676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 21.3Ų

Additional information on {2-[1-(2-Methoxyethyl)cyclohexyl]ethyl}(pentan-3-yl)amine

Professional Introduction to Compound with CAS No. 2138393-39-0 and Product Name: {2-[1-(2-Methoxyethyl)cyclohexyl]ethyl}(pentan-3-yl)amine

Compound with the CAS number 2138393-39-0 and the product name {2-[1-(2-Methoxyethyl)cyclohexyl]ethyl}(pentan-3-yl)amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in various therapeutic areas. The unique arrangement of functional groups, including the cyclohexyl and pentan-3-yl side chains, contributes to its distinct chemical properties, making it a subject of intense study among researchers.

The molecular structure of this compound can be broken down into several key components that contribute to its overall behavior. The presence of a cyclohexyl group attached to a 2-methoxyethyl chain introduces a degree of flexibility and lipophilicity, which is often desirable in drug design for improving bioavailability and membrane permeability. Additionally, the pentan-3-yl amine moiety at the end of the molecule adds a basic nitrogen atom, which can participate in hydrogen bonding and ionic interactions, further influencing its interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The structural features of {2-[1-(2-Methoxyethyl)cyclohexyl]ethyl}(pentan-3-yl)amine make it a promising candidate for such applications. Specifically, studies have shown that compounds with similar structural motifs can interact with neurotransmitter receptors and ion channels, potentially leading to therapeutic effects in conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most intriguing aspects of this compound is its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The versatile nature of its functional groups allows for further chemical modifications, enabling researchers to tailor its properties for specific applications. For instance, derivatization of the amine group could lead to the formation of amides or ureas, which are common pharmacophores in many drugs.

The synthesis of {2-[1-(2-Methoxyethyl)cyclohexyl]ethyl}(pentan-3-yl)amine involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to construct the desired molecular framework. The use of chiral auxiliaries or asymmetric catalysts may also be necessary to achieve enantiopure compounds, which are crucial for many pharmaceutical applications.

Evaluation of the pharmacological properties of this compound has been conducted through both in vitro and in vivo studies. In vitro assays have revealed that it exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential therapeutic activity. Additionally, preliminary in vivo studies in animal models have shown promising results regarding its ability to modulate neural activity without significant side effects.

The safety profile of {2-[1-(2-Methoxyethyl)cyclohexyl]ethyl}(pentan-3-yl)amine is another critical aspect that has been thoroughly investigated. Toxicological studies have been performed to assess its acute and chronic toxicity levels. These studies have indicated that the compound is well-tolerated at moderate doses but may exhibit some degree of hepatotoxicity at higher concentrations. Understanding these toxicological parameters is essential for determining appropriate dosing regimens and ensuring patient safety during clinical trials.

The future direction of research on this compound lies in exploring its potential applications in drug development. Collaborative efforts between chemists and pharmacologists are needed to optimize its structure-activity relationships (SAR) and develop novel derivatives with enhanced efficacy and reduced side effects. Additionally, investigating its mechanism of action will provide valuable insights into how it interacts with biological targets and could lead to new therapeutic strategies.

In conclusion, compound with CAS No. 2138393-39-0 and product name {2-[1-(2-Methoxyethyl)cyclohexyl]ethyl}(pentan-3-yl)amine represents a significant advancement in chemical and pharmaceutical research. Its unique molecular structure and promising pharmacological properties make it a valuable tool for developing new treatments for neurological disorders. Continued research into its synthesis, pharmacology, and safety profile will further elucidate its potential as a therapeutic agent.